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Compound of Interest

Compound Name: (4-Methylphenoxy)acetic acid

Cat. No.: B1265540

(4-Methylphenoxy)acetic acid, a compound utilized in various research and development
applications, is classified as a hazardous substance requiring meticulous disposal procedures
to ensure personnel safety and environmental protection. Adherence to these guidelines is
crucial to mitigate risks associated with its handling and disposal. This guide provides detailed,
step-by-step instructions for the proper disposal of (4-Methylphenoxy)acetic acid, in line with
established safety protocols.

Key Physical and Chemical Properties

A comprehensive understanding of the substance's properties is the first step toward safe
handling and disposal.

Property Value

Appearance White solid

Molecular Formula C9H1003

Molecular Weight 166.17 g/mol

Melting Point 140 - 142 °C (284 - 287.6 °F)[1][2]
Decomposition Temperature > 200°CJ[1]

Solubility No data available

Vapor Pressure No information available[1]
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Hazard Profile and Safety Precautions

(4-Methylphenoxy)acetic acid is considered a hazardous chemical.[1] It is harmful if

swallowed, causes skin irritation, and can lead to serious eye irritation.[1] Furthermore, it is

very toxic to aquatic life with long-lasting effects.[3] Therefore, appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn at all times

when handling this chemical.[1] Work should be conducted in a well-ventilated area or under a

chemical fume hood.[1]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of (4-

Methylphenoxy)acetic acid.

w

. Waste Collection and Storage:

All waste containing (4-Methylphenoxy)acetic acid, including contaminated consumables
and solutions, must be collected in a designated, properly labeled, and sealed hazardous
waste container.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.[1]

. Spill Management:

In the event of a spill, immediately evacuate the area and ensure proper ventilation.[4]

For minor spills, use an inert absorbent material, such as sand or vermiculite, to contain the
substance.[5]

Carefully collect the absorbed material and place it into a suitable, closed container for
disposal.[6]

For major spills, contact your institution's environmental health and safety (EHS) department
immediately.[3]

. Final Disposal:
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» The disposal of (4-Methylphenoxy)acetic acid waste must be handled by a licensed
hazardous waste disposal company.[1][4]

o Consult your local or regional waste management authority to identify an approved waste
disposal plant.[1][3]

» Potential disposal methods include incineration in a licensed facility or burial in a landfill
specifically permitted to accept chemical waste.[3]

e Itis imperative to follow all local, state, and federal regulations regarding hazardous waste
disposal.

A visual representation of the disposal workflow is provided below to ensure clarity and
adherence to the correct procedures.
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Figure 1. Workflow for the proper disposal of (4-Methylphenoxy)acetic acid.
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By strictly following these procedures, researchers and laboratory personnel can ensure the
safe and environmentally responsible disposal of (4-Methylphenoxy)acetic acid, thereby
minimizing potential hazards and contributing to a culture of safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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